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Compound of Interest

Compound Name: (R)-INCB054329

Cat. No.: B608088

For researchers and scientists engaged in drug development, the proper disposal of
investigational compounds like (R)-INCB054329, also known as Pemigatinib, is a critical
component of laboratory safety and environmental responsibility. Adherence to stringent
disposal protocols is essential to mitigate risks associated with this potent bromodomain and
extraterminal domain (BET) inhibitor. This guide provides a comprehensive, step-by-step
operational plan for the safe handling and disposal of (R)-INCB054329.

Immediate Safety and Handling Protocols

Before beginning any disposal procedures, it is imperative to handle (R)-INCB054329 with the
appropriate personal protective equipment (PPE) to minimize exposure.[1]

Table 1: Personal Protective Equipment (PPE) Requirements
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PPE Item Specification Rationale

Chemical-resistant, powder- )
o To prevent dermal absorption
Gloves free nitrile gloves. Double-
o of the compound.
gloving is recommended.

) Safety goggles with side To protect eyes from splashes
Eye Protection _ _
shields or a face shield. or aerosols.[1]

Disposable, impermeable, o
. _ To prevent contamination of
Lab Coat solid-front gown with long )
] o personal clothing.
sleeves and tight-fitting cuffs.

An N95 respirator or higher, ) ) ]
) ) ) ) To prevent inhalation of fine
Respiratory Protection particularly when handling the )
particles.
powder form.

All handling of (R)-INCB054329 should be conducted within a certified chemical fume hood or
a ventilated enclosure to control for potential dust or aerosol generation.[1][2]

Step-by-Step Disposal Procedures

The disposal of (R)-INCB054329 must be managed as hazardous chemical waste in strict
accordance with all applicable federal, state, and local regulations.[1] Under no circumstances
should this compound be disposed of in the general trash or down the drain.[3]

1. Waste Segregation and Collection:
e Solid Waste:

o Collect unused or expired (R)-INCB054329 powder, as well as grossly contaminated items
such as weighing paper and disposable labware, in a dedicated, clearly labeled, and
sealable hazardous waste container.[2]

o This container should be made of a compatible material and kept closed when not in use.

e Liquid Waste:
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o Collect solutions containing (R)-INCB054329 in a separate, leak-proof, and shatter-
resistant container designated for hazardous liquid waste.

o Do not mix with other waste streams unless compatibility has been confirmed by your
institution's Environmental Health and Safety (EHS) department.

e Sharps Waste:

o Any sharps, such as needles or syringes, contaminated with (R)-INCB054329 must be
placed in a designated, puncture-resistant sharps container labeled for cytotoxic or
hazardous chemical waste.[4]

e Contaminated PPE:

o Dispose of all used PPE, including gloves, gowns, and masks, in a designated hazardous
waste container.[4]

2. Labeling and Storage:

» All waste containers must be clearly labeled with the words "Hazardous Waste" and the full
chemical name: "(R)-INCB054329" or "Pemigatinib”.[2]

o Store waste containers in a designated, secure, and well-ventilated satellite accumulation
area within the laboratory, away from incompatible materials.[2]

3. Final Disposal:

o Contact your institution's EHS department or a licensed hazardous waste disposal contractor
to arrange for the pickup and disposal of the waste.

e The standard and recommended method for the final destruction of potent pharmaceutical
compounds like (R)-INCB054329 is high-temperature incineration at a permitted hazardous
waste facility.[3]

Spill Management Protocol

In the event of a spill, immediate and appropriate action is crucial to prevent exposure and
environmental contamination.
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o Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the immediate

area.

o Don PPE: Before attempting to clean the spill, don the appropriate PPE as outlined in Table
1.

» Containment: For liquid spills, use an absorbent material to contain the spill. For solid spills,
carefully cover the area with damp paper towels to avoid generating dust.

e Cleanup:
o Carefully collect all contaminated materials, including the absorbent pads and used PPE.
o Place all cleanup materials into a designated hazardous waste container.

o Decontamination:

o Decontaminate the spill area with a suitable cleaning agent, such as a detergent solution
followed by 70% ethanol or another appropriate disinfectant.[1]

o Collect all decontamination materials and dispose of them as hazardous waste.

» Reporting: Report the spill to your laboratory supervisor and your institution's EHS
department.

Signaling Pathway Inhibition by (R)-INCB054329

(R)-INCB054329 functions as a potent inhibitor of Bromodomain and Extra-Terminal (BET)
proteins, particularly BRD4, and also inhibits Fibroblast Growth Factor Receptors (FGFR) 1, 2,
and 3.[5][6][7] This dual-action mechanism disrupts key oncogenic signaling pathways.

Inhibits

(R)-INCB054329 BRD4 Binds to

> . Promotes Gene Transcription Drives Tumor Cell Growth
f—— " "
Chichath (€.9., cMYC, IL6R) & Proliferation
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Caption: (R)-INCB054329 mechanism as a BET inhibitor.
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Caption: (R)-INCB054329 inhibition of FGFR signaling pathways.

By adhering to these detailed disposal procedures and understanding the compound's
mechanism of action, laboratory professionals can ensure a safe working environment and
contribute to the responsible management of chemical waste in research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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